molecular formula C23H16FNO2 B6509583 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one CAS No. 904432-91-3

1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one

Cat. No. B6509583
CAS RN: 904432-91-3
M. Wt: 357.4 g/mol
InChI Key: GHMFHBRHPPOSMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one (1-BFBQ) is a synthetic compound that has been studied in the laboratory for its potential use in a variety of scientific applications. It is a member of the quinolinone family and is a structural analog of the naturally occurring quinoline alkaloid, quinine. 1-BFBQ has been studied for its potential use in the synthesis of a variety of compounds, its mechanism of action, its biochemical and physiological effects, and its potential use in laboratory experiments.

Scientific Research Applications

1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one has been studied for its potential use in the synthesis of a variety of compounds. It has been used in the synthesis of quinoline derivatives, which can be used as precursors for a variety of drugs. 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one has also been studied for its potential use in the synthesis of quinoline-based fluorescent probes and imaging agents.

Mechanism of Action

1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one has been studied for its mechanism of action, which is thought to involve the inhibition of the enzyme topoisomerase II. This enzyme is involved in the replication, transcription, and repair of DNA and is responsible for maintaining the integrity of the genetic material. Inhibition of this enzyme leads to cell death and is thought to be the mechanism by which 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one exerts its cytotoxic effects.
Biochemical and Physiological Effects
1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one has been studied for its biochemical and physiological effects. It has been shown to have cytotoxic effects in a variety of cancer cell lines, including breast, prostate, and lung cancer. Additionally, 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one has been shown to have anti-inflammatory and anti-viral effects in animal models.

Advantages and Limitations for Lab Experiments

The use of 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one in laboratory experiments has a number of advantages and limitations. The main advantage is that it is a synthetic compound, which makes it easier to synthesize and work with than natural compounds. Additionally, its mechanism of action is well-understood, which makes it easier to study its effects. One limitation is that it is not as potent as some natural compounds, which may limit its use in some applications.

Future Directions

The potential applications of 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one are numerous and include the synthesis of quinoline derivatives, the development of fluorescent probes and imaging agents, and its use as an anti-viral and anti-inflammatory agent. Additionally, further research may be conducted to explore the potential use of 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one as an anti-cancer drug. Additionally, more research is needed to understand the mechanism of action of 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one and to develop new methods for its synthesis. Finally, research should be conducted to identify more potential applications of 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one and to optimize its use in laboratory experiments.

Synthesis Methods

1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one is synthesized in a two-step process. The first step involves the condensation of 4-fluorobenzaldehyde and 1-benzyl-3-hydroxy-1,4-dihydroquinolin-4-one in the presence of piperidine and acetic acid. The second step involves the oxidation of the resulting product with sodium hypochlorite. The overall yield of 1-benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one from this method is approximately 60%.

properties

IUPAC Name

1-benzyl-3-(4-fluorobenzoyl)quinolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H16FNO2/c24-18-12-10-17(11-13-18)22(26)20-15-25(14-16-6-2-1-3-7-16)21-9-5-4-8-19(21)23(20)27/h1-13,15H,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHMFHBRHPPOSMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H16FNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Benzyl-3-(4-fluorobenzoyl)-1,4-dihydroquinolin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.